Cas no 2287314-47-8 (tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• CAS No: 2287314-47-8
• MF: C₁₇H₂₃BrN₄O₂
• MW: 395.294122934341
• CID: 5759191
• PubChem ID: 165759764
• Update Time: 2025-05-22

tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287314-47-8
• tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• EN300-6749176

• Inchi： 1S/C17H23BrN4O2/c1-17(2,3)24-16(23)21-9-5-4-6-13(21)11-22-15-8-7-12(18)10-14(15)19-20-22/h7-8,10,13H,4-6,9,11H2,1-3H3
• InChI Key： QVJXFPAJJQRPHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=NN2CC1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 394.10044g/mol
• Monoisotopic Mass: 394.10044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate

tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate is a complex organic compound with the CAS registry number 2287314-47-8. This compound belongs to the class of benzotriazole derivatives, which have gained significant attention in recent years due to their versatile applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a piperidine ring substituted with a tert-butyl group and a benzotriazole moiety. The presence of the bromine atom at the 5-position of the benzotriazole ring introduces unique electronic and steric properties, making it a valuable molecule for further exploration.

Recent studies have highlighted the potential of benzotriazole derivatives in drug discovery, particularly in targeting protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and disrupting them has emerged as a promising strategy for treating diseases such as cancer and neurodegenerative disorders. The tert-butyl group in this compound contributes to its lipophilicity, enhancing its ability to penetrate biological membranes and interact with target proteins. Additionally, the piperidine ring provides structural rigidity and hydrogen bonding capabilities, which are essential for stabilizing interactions within protein binding sites.

The 5-bromo substitution on the benzotriazole ring plays a crucial role in modulating the electronic properties of the molecule. Bromine's electron-withdrawing effect increases the reactivity of the benzotriazole moiety, making it more susceptible to various chemical transformations. This feature is particularly advantageous in organic synthesis, where precise control over reactivity is essential for constructing complex molecular architectures. Furthermore, the bromine atom serves as a potential site for further functionalization, enabling the introduction of additional substituents to tailor the compound's properties for specific applications.

In terms of synthesis, tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields. This approach not only enhances efficiency but also reduces environmental impact by minimizing solvent usage and reaction byproducts.

From an analytical perspective, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. HRMS provides precise molecular weight information, while NMR spectroscopy offers detailed insights into the spatial arrangement of atoms within the molecule. These analytical tools are indispensable for ensuring the quality and consistency of chemical compounds used in research and development.

Looking ahead, tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate holds immense potential as a lead compound in drug discovery programs targeting challenging biological systems. Its unique combination of structural features makes it an ideal candidate for further optimization through medicinal chemistry approaches such as fragment-based drug design and structure-based optimization. By leveraging cutting-edge technologies and collaborative research efforts, this compound could pave the way for innovative therapeutic solutions in the near future.

In conclusion, tert-butyl 2-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate represents a significant advancement in the field of organic chemistry. Its versatile structure and promising biological properties position it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to scientific progress and practical applications.